Cas no 2510-38-5 (L-Valine,N-acetyl-3-mercapto-)

• Product Name: L-Valine,N-acetyl-3-mercapto-
• CAS No: 2510-38-5
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 270217
• PubChem ID: 164975
• Update Time: 2025-11-02

L-Valine,N-acetyl-3-mercapto- Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-acetyl-3-mercapto-
• N-acetyl-L-penicillamine
• Acetylpenicillamine
• L-N-Acetyl-b-mercaptovaline
• Valine,N-acetyl-3-mercapto-, L- (8CI)
• L-N-ACETYL-.BETA.-MERCAPTOVALINE
• 2510-38-5
• (2R)-2-acetamido-3-methyl-3-sulfanylbutanoic acid
• L-N-Acetyl-beta-mercaptovaline
• (R)-2-Acetamido-3-mercapto-3-methylbutanoic acid
• DTXSID30947959
• SCHEMBL34351
• N-(1-Hydroxyethylidene)-3-sulfanylvaline
• N-Acetylpenicillamine, (l)-
• 6Q5H398H7Q
• N-Acetyl-penicillamine
• NS00078867
• CS-0100155
• Q27265322
• N-ACETYL PENICILLAMINE
• N-Acetyl-3-sulfanylvaline #
• L-N-Acetylpenicillamine
• EN300-7843852
• Valine, N-acetyl-3-mercapto-, D-
• Valine, N-acetyl-3-mercapto-
• L-Valine, N-acetyl-3-mercapto-
• UNII-6Q5H398H7Q

• Inchi： 1S/C7H13NO3S/c1-4(9)8-5(6(10)11)7(2,3)12/h5,12H,1-3H3,(H,8,9)(H,10,11)/t5-/m1/s1
• InChI Key： MNNBCKASUFBXCO-RXMQYKEDSA-N
• SMILES： SC(C)(C)[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 191.06169
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4

Additional information on L-Valine,N-acetyl-3-mercapto-

Comprehensive Guide to L-Valine,N-acetyl-3-mercapto- (CAS No. 2510-38-5): Properties, Applications, and Market Insights

L-Valine,N-acetyl-3-mercapto- (CAS No. 2510-38-5) is a specialized modified amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also known as N-Acetyl-3-mercapto-L-valine, combines the structural features of L-valine with an acetyl group and a thiol (-SH) functional group, making it a versatile building block for various applications. Its unique chemical properties have positioned it as a valuable intermediate in peptide synthesis, drug development, and biochemical studies.

The growing interest in sulfur-containing amino acids like L-Valine,N-acetyl-3-mercapto- stems from their crucial role in protein structure and function. Researchers are particularly interested in how the thiol group in this compound can participate in disulfide bond formation, a key feature in protein folding and stability. Recent studies in proteomics and bioconjugation chemistry have highlighted the importance of such modified amino acids for creating stable peptide structures and developing targeted drug delivery systems.

From a chemical perspective, L-Valine,N-acetyl-3-mercapto- exhibits several noteworthy characteristics. The compound maintains the chiral center of L-valine, ensuring its compatibility with biological systems. The acetyl protection enhances its stability during chemical reactions, while the 3-mercapto modification provides a reactive handle for further derivatization. These features make it particularly useful in solid-phase peptide synthesis (SPPS), where controlled reactivity is essential for building complex peptide sequences.

The pharmaceutical industry has shown increasing interest in N-Acetyl-3-mercapto-L-valine as a precursor for various therapeutic agents. Its ability to serve as a cysteine analog in peptide design has opened new possibilities for creating more stable and bioavailable peptide-based drugs. Recent trends in peptide therapeutics and targeted drug delivery systems have further amplified demand for high-quality modified amino acids like this compound.

In the field of bioconjugation, L-Valine,N-acetyl-3-mercapto- plays a crucial role as a linker molecule. The thiol group can form stable bonds with maleimide or other electrophilic groups, enabling the precise attachment of various functional moieties. This property is particularly valuable in developing antibody-drug conjugates (ADCs), a rapidly growing area in oncology research. The compound's compatibility with both organic and aqueous environments makes it suitable for diverse conjugation strategies.

Quality control and characterization of L-Valine,N-acetyl-3-mercapto- are critical for research applications. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The growing emphasis on GMP-grade amino acid derivatives in pharmaceutical applications has led to stricter quality standards for such specialty chemicals.

The market for custom amino acid derivatives like N-Acetyl-3-mercapto-L-valine has expanded significantly in recent years. Factors driving this growth include increased R&D spending in biopharmaceuticals, advancements in peptide synthesis technologies, and the rising demand for precision medicine approaches. Suppliers are responding by offering these compounds in various scales, from milligram quantities for research to kilogram batches for commercial applications.

Storage and handling of L-Valine,N-acetyl-3-mercapto- require attention to its thiol group's reactivity. While not classified as hazardous, proper storage under inert atmosphere or at reduced temperatures can help maintain its stability over extended periods. Researchers working with this compound should consider its potential for oxidation and take appropriate precautions during experimental procedures.

Future research directions for L-Valine,N-acetyl-3-mercapto- may explore its applications in smart biomaterials and responsive drug delivery systems. The compound's ability to participate in redox reactions and form dynamic bonds makes it interesting for developing stimuli-responsive materials. Additionally, its potential in creating enzyme-resistant peptide analogs could lead to novel therapeutic approaches for various diseases.

For researchers sourcing N-Acetyl-3-mercapto-L-valine, it's important to verify suppliers' credentials and quality control processes. The compound is typically available from specialty chemical providers who can provide comprehensive analytical data and custom synthesis options. As the field of modified amino acids continues to evolve, L-Valine,N-acetyl-3-mercapto- remains a valuable tool for advancing both basic research and applied pharmaceutical development.